![molecular formula C23H23N5O5S B2905985 N-(2,4-dimethoxyphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide CAS No. 1105207-11-1](/img/structure/B2905985.png)
N-(2,4-dimethoxyphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O5S and its molecular weight is 481.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidative Activity of Heterocyclic Compounds
Heterocyclic compounds, including pyrroles and furans, have been studied for their antioxidative activities. Pyrroles, in particular, showed significant antioxidant activity, inhibiting hexanal oxidation by almost 100% at certain concentrations. This suggests their potential utility in preventing oxidation processes in food and pharmaceutical products. Furan derivatives also demonstrated antioxidative properties, indicating their relevance in chemical studies focused on preserving organic materials from oxidative damage (Yanagimoto, Lee, Ochi, & Shibamoto, 2002).
Synthesis and Biological Activities of Heterocyclic Compounds
Research into the synthesis of heterocyclic compounds incorporating elements like furan and pyrrolidine has led to the development of compounds with potential antimicrobial and anti-inflammatory properties. Such studies are pivotal in discovering new therapeutic agents and understanding the biological activities of novel synthetic compounds. The synthesis and evaluation of these compounds provide a foundation for further research into their potential applications in medicine and pharmacology (El-Essawy & Rady, 2011).
Heterocyclic Compounds in Cancer Research
Heterocyclic compounds have also been explored for their cytotoxic activities against various cancer cell lines. The synthesis of new heterocycles and their evaluation for antitumor properties is a crucial area of cancer research, potentially leading to the development of novel anticancer drugs. Such studies contribute to the broader field of medicinal chemistry and drug discovery, highlighting the importance of heterocyclic chemistry in developing therapeutic agents (Cinar, Unaleroglu, Ak, & Garipcan, 2017).
Antimicrobial and Insecticidal Applications
The design and synthesis of heterocyclic compounds have implications for antimicrobial and insecticidal applications as well. Research in this area focuses on creating compounds that can effectively combat microbial pathogens and pests, contributing to the fields of agriculture, public health, and environmental science. Such studies underscore the versatility of heterocyclic compounds and their potential to address a range of scientific and practical challenges (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O5S/c1-31-14-7-8-15(17(12-14)32-2)24-18(29)13-28-22(30)20-21(19(26-28)16-6-5-11-33-16)34-23(25-20)27-9-3-4-10-27/h5-8,11-12H,3-4,9-10,13H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTYMTUEMGSHBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCC5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.